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Get Quote

Executive Summary
This technical guide outlines the rigorous structural characterization and analytical validation of

2'-Deoxyuridine-5'-monophosphate (dUMP) disodium salt. As the obligate substrate for

Thymidylate Synthase (TS) and a critical checkpoint in de novo pyrimidine biosynthesis, dUMP

purity and structural integrity are paramount in enzyme kinetics assays and drug development

pipelines (specifically for fluoropyrimidines like 5-FU). This document provides a self-validating

analytical framework, moving from bulk physicochemical properties to sub-molecular spectral

confirmation.

Molecular Identity & Physicochemical Profile[1][2][3][4]
[5][6][7]
The disodium salt form significantly alters the solubility and stability profile compared to the free

acid. The following parameters serve as the baseline for identification.
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Parameter Specification

IUPAC Name
Disodium [(2R,3S,5R)-5-(2,4-dioxopyrimidin-1-

yl)-3-hydroxyoxolan-2-yl]methyl phosphate

Common Name dUMP Disodium Salt

CAS Number 42155-08-8

Molecular Formula

Molecular Weight 352.15 g/mol (Anhydrous basis)

Solubility
Aqueous (>50 mg/mL); Insoluble in

Ethanol/Acetone

UV Absorption nm (pH 7.[1][2][3]0)

pKa Values Phosphate: ~1.6, ~6.5; Uracil N3-H: ~9.5

Structural Elucidation Strategy
To confirm the chemical structure, a multi-modal workflow is required. Single-method analysis

is insufficient due to the potential for inorganic phosphate contamination or nucleoside

hydrolysis (loss of phosphate).
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Figure 1: Analytical workflow for the structural validation of dUMP disodium salt. The process

moves from physical verification to high-resolution spectral fingerprinting.

Spectroscopic Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.tradeindia.com/products/edta-disodium-salt-0-025m-0-05n-solution-for-volumetric-analysis-c7618355.html
https://www.caymanchem.com/product/34314/deoxyuridine-5-prime-monophosphate-sodium-salt
https://www.sigmaaldrich.com/JP/ja/product/sigma/d3876
https://www.benchchem.com/product/b12516195/docs?utm_src=pdf-body-img#analytical-architecture-comprehensive-structural-elucidation-of-2-deoxyuridine-5-monophosphate-disodium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12516195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A. Mass Spectrometry (ESI-MS)
The phosphate group makes dUMP highly amenable to Negative Ion Mode Electrospray

Ionization (ESI).

Protocol: Direct infusion of 10 µM dUMP in 50:50

:MeOH with 0.1% Ammonium Acetate.

Target Ions:

[M-H]⁻: 307.05 m/z (Corresponds to the free acid anion

).

[M-2H+Na]⁻: 329.03 m/z (Monosodium adduct).

Interpretation: The absence of a 227 m/z peak is critical; its presence would indicate

hydrolysis to 2'-deoxyuridine (loss of phosphate).

B. Nuclear Magnetic Resonance (NMR)
NMR is the gold standard for confirming the glycosidic bond and the phosphate esterification

site.

1. Proton (

H) NMR (400 MHz,

):

H-6 (Pyrimidine):

7.8-7.9 ppm (Doublet). This confirms the uracil ring integrity.

H-1' (Anomeric):

6.2-6.3 ppm (Triplet/Pseudotriplet). The splitting pattern confirms the attachment to the
deoxyribose sugar.

H-5 (Pyrimidine):
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5.8-5.9 ppm (Doublet).

H-3' / H-4': Multiplets in the 4.0-4.5 ppm range.

H-5' / H-5'':

3.9-4.0 ppm.[4] Critical: These protons will show coupling to the

nucleus (

), confirming the 5'-phosphate location.

2. Phosphorus (

) NMR:

Signal: Single peak at

~3-5 ppm (relative to

).

Validation: A single peak confirms a monophosphate. Multiple peaks would indicate

contamination with pyrophosphates or free inorganic phosphate (

).

Chromatographic Purity Analysis (Protocol)
Due to the high polarity and ionic nature of the phosphate group, standard Reverse Phase (RP)

HPLC results in poor retention (elution in the void volume). Ion-Pairing HPLC is the mandatory

standard for dUMP analysis.

Method: Ion-Pairing RP-HPLC[5]
Rationale: The ion-pairing agent (Tetrabutylammonium) forms a neutral complex with the

negatively charged phosphate, allowing retention on the hydrophobic C18 stationary phase.

Column: C18 Analytical Column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase A: 10 mM Tetrabutylammonium hydrogensulfate (TBAHS) in 25 mM

Phosphate Buffer (pH 6.0).

Mobile Phase B: Acetonitrile (ACN).

Gradient:

0-5 min: 2% B (Isocratic hold to elute salts).

5-20 min: Linear gradient to 30% B.

Detection: UV at 262 nm.

Flow Rate: 1.0 mL/min.

Acceptance Criteria:

Main peak retention time (

) stable (typically 8-12 min depending on pairing agent conc).

Purity Area %

98.0%.[1]

No secondary peaks >0.5% (indicative of dU or dUDP impurities).

Biological Context & Functional Relevance[7][12][13][14]
Understanding the structure of dUMP is inseparable from its role as the substrate for

Thymidylate Synthase (TS). This pathway is the primary target for fluoropyrimidines (e.g., 5-

FU), where the drug metabolite FdUMP acts as a suicide inhibitor, structurally mimicking dUMP

but preventing the methylation step.
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Figure 2: The Thymidylate Synthase catalytic cycle. dUMP serves as the methyl acceptor.

Structural analogs like FdUMP stall this cycle at the Ternary Complex stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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